Cas no 824969-41-7 (Pyrazine, 2,5-dimethoxy-3-methyl-)

824969-41-7 structure
Product name:Pyrazine, 2,5-dimethoxy-3-methyl-
Pyrazine, 2,5-dimethoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrazine, 2,5-dimethoxy-3-methyl-
- 2,5-dimethoxy-3-methylpyrazine
- DTXSID10837607
- 824969-41-7
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- Inchi: InChI=1S/C7H10N2O2/c1-5-7(11-3)8-4-6(9-5)10-2/h4H,1-3H3
- InChI Key: UKDOZMQGGPSJEX-UHFFFAOYSA-N
- SMILES: CC1=NC(=CN=C1OC)OC
Computed Properties
- Exact Mass: 154.074227566g/mol
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44.2Ų
Pyrazine, 2,5-dimethoxy-3-methyl- Related Literature
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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2. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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3. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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4. Book reviews
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
824969-41-7 (Pyrazine, 2,5-dimethoxy-3-methyl-) Related Products
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- 63450-30-6(2-Methoxy-3-methylpyrazine)
- 946246-40-8(3-(4-methoxyphenyl)-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)propanamide)
- 2034375-14-7(1,2-dimethyl-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-1H-imidazole-4-sulfonamide)
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- 1213956-85-4((1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE)
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- 2008034-99-7(tert-butyl N-(1-cyclopentyl-1-oxopropan-2-yl)-N-methylcarbamate)
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